Ethyl 4-(2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C24H22N4O4S/c1-3-32-24(30)17-4-8-18(9-5-17)25-22(29)15-33-23-13-12-21-26-20(14-28(21)27-23)16-6-10-19(31-2)11-7-16/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key: OYXDEVQPQGXABR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C=C(N=C3C=C2)C4=CC=C(C=C4)OC
• Molecular Formula: C24H22N4O4S
• Molecular Weight: 462.5 g/mol

Description

The compound “Ethyl 4-(2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamido)benzoate” is a complex organic molecule that contains several functional groups and structural features. It includes an ethyl benzoate moiety, a methoxyphenyl group, and an imidazo[1,2-b]pyridazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several rings including a benzene ring, a pyridazine ring, and an imidazole ring. The presence of the methoxy group (-OCH3) and the thioacetamido group (-SCH2CONH-) would also be significant features.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the imidazole ring might participate in reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Chemical Synthesis and Characterization

• Synthesis Techniques : The compound and its derivatives have been synthesized through various techniques, showcasing their potential in the development of novel chemical entities. For instance, the synthesis of ethyl benzoate thiocarbohydrazone and its conversion to 6-phenyl-1,2-dihydro-sym-tetrazine-3-thione highlights innovative approaches to creating complex molecules with potential applications in material science and pharmaceuticals (Postovskii et al., 1977).
• Biological Activity : Compounds with similar core structures have demonstrated varied biological activities, such as histamine H2-receptor antagonist properties and potential antiulcer activities. This suggests that derivatives of the parent compound may have pharmacological applications worth exploring (Katsura et al., 1992).

Material Science and Pharmacological Prospects

• Receptor Affinity : Research on imidazo[1,2-a]pyridines and their affinity for central and mitochondrial benzodiazepine receptors indicates potential for developing novel therapeutics targeting these receptors, thus highlighting the therapeutic relevance of structurally related compounds (Schmitt et al., 1997).
• Antimicrobial and Antioxidant Activities : Derivatives of closely related chemical structures have been explored for their antimicrobial and antioxidant properties, suggesting a potential avenue for the development of new agents in these areas. For example, novel quinazolines with potential antimicrobial activities have been synthesized, indicating a promising area for further research into related compounds (Desai et al., 2007).

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, given the known activities of similar imidazole and pyridazine derivatives. Further studies could also investigate its synthesis and reactivity.

Mechanism of Action

Target of Action

Compounds with similar imidazo[1,2-a]pyridine structures have been known to exhibit diverse bioactivity, including antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .

Mode of Action

Compounds with similar imidazo[1,2-a]pyridine structures are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar imidazo[1,2-a]pyridine structures have been known to affect various biochemical pathways due to their diverse bioactivity .

Result of Action

Compounds with similar imidazo[1,2-a]pyridine structures have been known to exhibit diverse bioactivity, affecting various cellular processes .